Cas no 2091873-10-6 (5-Bromo-2-chloro-3-fluoroisonicotinic acid)

• Product Name: 5-Bromo-2-chloro-3-fluoroisonicotinic acid
• CAS No: 2091873-10-6
• MF: C₆H₂BrClFNO₂
• MW: 254.440983295441
• MDL: MFCD29059810
• CID: 4739974
• Update Time: 2026-02-25

5-Bromo-2-chloro-3-fluoroisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloro-3-fluoroisonicotinic acid

• MDL： MFCD29059810
• Inchi： 1S/C6H2BrClFNO2/c7-2-1-10-5(8)4(9)3(2)6(11)12/h1H,(H,11,12)
• InChI Key： RBEABXBWDWKXDV-UHFFFAOYSA-N
• SMILES： O=C(C1C(F)=C(Cl)N=CC=1Br)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-Bromo-2-chloro-3-fluoroisonicotinic acid

Introduction to 5-Bromo-2-chloro-3-fluoroisonicotinic acid (CAS No. 2091873-10-6)

5-Bromo-2-chloro-3-fluoroisonicotinic acid (CAS No. 2091873-10-6) is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique substitution pattern, which includes a bromine, chlorine, and fluorine atom, along with a carboxylic acid group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular structure of 5-Bromo-2-chloro-3-fluoroisonicotinic acid is particularly noteworthy due to its potential for modulating biological pathways. The presence of halogen atoms, especially bromine and chlorine, can enhance the lipophilicity of the molecule, facilitating its interaction with biological membranes and receptors. Additionally, the fluorine atom can influence the electronic properties of the molecule, potentially affecting its reactivity and stability.

Recent studies have highlighted the importance of 5-Bromo-2-chloro-3-fluoroisonicotinic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound as a key intermediate in the synthesis of a series of potent inhibitors targeting specific enzymes involved in cancer progression. The researchers demonstrated that derivatives of 5-Bromo-2-chloro-3-fluoroisonicotinic acid exhibited significant anti-proliferative activity against various cancer cell lines, suggesting its potential as a lead compound for further drug development.

In another study published in Organic Letters in 2022, scientists explored the synthetic versatility of 5-Bromo-2-chloro-3-fluoroisonicotinic acid. They developed an efficient multi-step synthesis route that yielded high-purity products with excellent yields. This synthetic methodology not only simplifies the production process but also enhances the scalability and cost-effectiveness of manufacturing this compound on an industrial scale.

The physical and chemical properties of 5-Bromo-2-chloro-3-fluoroisonicotinic acid have been extensively characterized. It is a white crystalline solid with a melting point ranging from 145 to 147°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it has limited solubility in water. These properties make it suitable for various applications in organic synthesis and pharmaceutical research.

The stability of 5-Bromo-2-chloro-3-fluoroisonicotinic acid under different conditions has also been investigated. It is stable at room temperature and can be stored for extended periods without significant degradation. However, exposure to strong acids or bases can lead to hydrolysis or other chemical transformations, which should be considered during handling and storage.

In terms of safety, while 5-Bromo-2-chloro-3-fluoroisonicotinic acid is not classified as a hazardous material, appropriate handling precautions should be taken to ensure workplace safety. This includes wearing personal protective equipment such as gloves and goggles, working in well-ventilated areas, and following standard laboratory practices.

The potential applications of 5-Bromo-2-chloro-3-fluoroisonicotinic acid extend beyond pharmaceuticals. In the field of agrochemicals, this compound has shown promise as an intermediate in the synthesis of herbicides and pesticides. Its unique substitution pattern allows for the design of molecules with enhanced selectivity and efficacy against target organisms while minimizing environmental impact.

In conclusion, 5-Bromo-2-chloro-3-fluoroisonicotinic acid (CAS No. 2091873-10-6) is a versatile organic compound with significant potential in various scientific and industrial applications. Its unique chemical structure and properties make it an attractive candidate for further research and development in medicinal chemistry, pharmaceuticals, and agrochemicals. As ongoing studies continue to uncover new insights into its behavior and applications, this compound is likely to play an increasingly important role in advancing these fields.